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Compound of Interest

Compound Name:
2,2-Dibromo-1,2-diphenyl-1-

ethanone

Cat. No.: B084642 Get Quote

Disclaimer: Information regarding the specific compound "2,2-Dibromo-1,2-diphenyl-1-
ethanone" and its corresponding CAS number is not readily available in scientific literature and

chemical databases. This guide will therefore focus on the closely related and well-documented

compound, meso-1,2-Dibromo-1,2-diphenylethane, also known as meso-stilbene dibromide.

This technical guide provides a comprehensive overview of meso-1,2-Dibromo-1,2-

diphenylethane, including its chemical properties, synthesis, and potential applications, tailored

for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties
meso-1,2-Dibromo-1,2-diphenylethane is a halogenated hydrocarbon that exists as a white

solid at room temperature.[1] It is characterized by the presence of two bromine atoms on

adjacent carbon atoms, with two phenyl groups also attached to this ethane backbone. The

"meso" stereochemistry indicates that the molecule has a plane of symmetry and is therefore

achiral, despite possessing two chiral centers.[2]

Table 1: Physicochemical Properties of meso-1,2-Dibromo-1,2-diphenylethane
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Property Value Reference(s)

CAS Number 13440-24-9 [3]

Molecular Formula C₁₄H₁₂Br₂ [3]

Molecular Weight 340.05 g/mol [3]

Appearance
White to light yellow crystalline

solid/powder
[2]

Melting Point 241 °C (decomposes)

Solubility Insoluble in water. [4][5]
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Experimental Protocols
Synthesis of meso-1,2-Dibromo-1,2-diphenylethane via
Bromination of (E)-Stilbene
A common and stereospecific method for the synthesis of meso-1,2-Dibromo-1,2-

diphenylethane is the bromination of (E)-stilbene (trans-stilbene). The reaction proceeds via an

anti-addition mechanism, leading to the exclusive formation of the meso diastereomer.[6]

Materials:

(E)-Stilbene

Pyridinium tribromide (or liquid bromine)

Glacial acetic acid

Methanol (ice-cold)

Erlenmeyer flask
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Stir bar and magnetic stir plate

Heating mantle or steam bath

Büchner funnel and vacuum flask

Filter paper

Procedure:

In a 25 mL Erlenmeyer flask equipped with a stir bar, dissolve 1.03 g of (E)-stilbene in 10 mL

of glacial acetic acid. Gently heat the mixture with stirring to facilitate dissolution.[7]

In portions, add 2.00 g of solid pyridinium tribromide to the stirred solution. Continue addition

until the deep color of the reaction mixture dissipates.[7]

Allow the reaction mixture to cool to room temperature, during which a solid precipitate will

form.[7]

Collect the solid product by vacuum filtration using a Büchner funnel.[7]

Wash the collected solid with 5 mL of ice-cold methanol.[7]

Allow the product to air-dry on the filter paper for 15 minutes.[7]

The final product can be further purified by recrystallization from a suitable solvent like

ethanol or acetic acid.[8]

Diagram 1: Synthesis of meso-1,2-Dibromo-1,2-diphenylethane
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Caption: Synthetic pathway for meso-1,2-Dibromo-1,2-diphenylethane.

Characterization and Analysis
The identity and purity of the synthesized meso-1,2-Dibromo-1,2-diphenylethane can be

confirmed using various analytical techniques.

Table 2: Analytical Characterization Data
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Technique Observed Data Reference(s)

¹H NMR (CDCl₃)
δ 7.21 (s, 10H, Ar-H), 5.50 (s,

2H, CH-Br)
[8]

¹³C NMR (CDCl₃) δ 137.8, 128.6, 128.2, 59.2 [8]

FTIR (KBr pellet, cm⁻¹)

Characteristic peaks for C-H

(aromatic), C=C (aromatic),

and C-Br stretches.

[9]

Mass Spec. (EI+)

m/z 342, 340, 338 (M⁺)

corresponding to bromine

isotopes.

[8]

Melting Point
A sharp melting point around

241 °C indicates high purity.

Chemical Reactions and Mechanisms
meso-1,2-Dibromo-1,2-diphenylethane is a valuable substrate for studying various chemical

reactions, particularly elimination reactions.

Debromination to (E)-Stilbene
The reaction of meso-1,2-Dibromo-1,2-diphenylethane with a variety of reagents, including

certain fluorenide ions, can lead to its debromination to form (E)-stilbene. This reaction is

stereospecific, with the meso isomer yielding the trans-alkene, which is a classic example of an

anti-periplanar elimination.[2][10]

Diagram 2: E2 Debromination of meso-1,2-Dibromo-1,2-diphenylethane

meso-1,2-Dibromo-
1,2-diphenylethane

Anti-periplanar
Transition State

Base
(e.g., Fluorenide ion)

E-Stilbene

H-Base⁺ + Br⁻
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Caption: E2 elimination pathway for meso-1,2-Dibromo-1,2-diphenylethane.

Applications in Research and Development
While direct applications in drug development are not extensively documented, meso-1,2-

Dibromo-1,2-diphenylethane serves as a crucial model compound in several areas of chemical

research:

Mechanistic Studies: Its rigid stereochemistry makes it an ideal substrate for investigating

the mechanisms of elimination and substitution reactions.[2][10] The stereospecific outcomes

of its reactions provide valuable insights into the transition states and stereoelectronic

requirements of these processes.

Organic Synthesis: As a vicinal dibromide, it can serve as a precursor for the synthesis of

other functionalized molecules through substitution or elimination reactions.

Electrochemical Studies: The compound has been used in studies of electrochemical

dehalogenation.[4][5]

Safety and Handling
meso-1,2-Dibromo-1,2-diphenylethane is classified as a corrosive substance and is harmful if

swallowed.[11] It can cause severe skin burns and eye damage.[11]

Table 3: GHS Hazard Information

Hazard Class GHS Code Signal Word Hazard Statement

Acute toxicity, oral H302 Warning Harmful if swallowed

Skin

corrosion/irritation
H314 Danger

Causes severe skin

burns and eye

damage

Handling Precautions:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Storage:

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[4][5]

Keep the container tightly closed.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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